Cas no 2229164-91-2 (5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile)

• Product Name: 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile
• CAS No: 2229164-91-2
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 6129358
• PubChem ID: 165670660
• Update Time: 2025-06-15

5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile
• 2229164-91-2
• EN300-1751527
• 5-[1-(2-aminoethyl)cyclobutyl]thiophene-3-carbonitrile

• Inchi： 1S/C11H14N2S/c12-5-4-11(2-1-3-11)10-6-9(7-13)8-14-10/h6,8H,1-5,12H2
• InChI Key： CGUOHXUDVFZZMU-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78Ų

Additional information on 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile

Comprehensive Overview of 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile (CAS No. 2229164-91-2)

5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile (CAS No. 2229164-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a cyclobutylthiophene core and an aminoethyl side chain, makes it a promising candidate for applications in drug discovery and advanced material development. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive scaffolds, aligning with current trends in precision medicine and targeted therapies.

The compound's thiophene-3-carbonitrile moiety is a key structural feature that contributes to its versatility. Thiophene derivatives are widely explored in organic electronics and photonics, areas experiencing rapid growth due to demand for flexible displays and energy-efficient lighting. Meanwhile, the aminoethyl group enhances solubility and provides a handle for further functionalization, addressing common challenges in drug delivery optimization – a hot topic in pharmaceutical forums and academic discussions.

Recent literature searches reveal growing interest in cyclobutyl-containing compounds, with many researchers investigating their conformational constraints and how these affect biological activity. The strained cyclobutyl ring in 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile may offer unique binding properties, making it relevant to current studies on allosteric modulators and protein-protein interaction inhibitors. These areas represent some of the most frequently searched topics in biochemical databases and AI-powered research tools.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The combination of thiophene and carbonitrile functionalities allows for diverse cross-coupling reactions, while the primary amine group enables straightforward conjugation strategies. These characteristics make it valuable for combinatorial chemistry approaches, which remain a popular subject in chemical synthesis discussions and patent filings.

Analytical characterization of 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, methods that dominate search queries related to compound verification. The compound's stability profile and physicochemical properties are also frequent topics in research forums, reflecting the pharmaceutical industry's emphasis on developability assessment early in the drug discovery process.

In material science applications, the π-conjugated system of the thiophene ring suggests potential for organic semiconductors, a field experiencing exponential growth due to demands for wearable electronics and IoT devices. The compound's ability to form self-assembled monolayers is another area of interest, particularly for sensor development – a subject with increasing search volume in scientific databases.

Regulatory considerations for 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile focus on standard laboratory safety protocols rather than special restrictions. This distinguishes it from many other research chemicals that appear in regulatory watchlists, making it more accessible for academic and industrial research teams investigating novel chemical entities and lead optimization strategies.

The commercial availability of 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile (CAS No. 2229164-91-2) through specialty chemical suppliers has expanded in recent years, coinciding with increased publication activity featuring this scaffold. Patent analysis shows growing interest in its derivatives, particularly for kinase inhibition and GPCR modulation – two of the most searched therapeutic target classes in current medicinal chemistry literature.

Environmental and toxicological data for this compound remain areas of active investigation, reflecting broader trends in green chemistry and sustainability assessment that dominate contemporary chemical research discussions. Its potential biodegradation pathways and ecotoxicity profile are subjects likely to gain more attention as regulatory requirements evolve.

Future research directions for 5-1-(2-aminoethyl)cyclobutylthiophene-3-carbonitrile may explore its utility in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities, areas generating substantial buzz in scientific communities. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for these applications, addressing common challenges highlighted in recent conference proceedings and preprint publications.